3-(1H-1,2,4-Triazol-1-yl)propan-1-amine dihydrochloride
Overview
Description
“3-(1H-1,2,4-Triazol-1-yl)propan-1-amine dihydrochloride” is a chemical compound with the empirical formula C5H12Cl2N4. Its molecular weight is 199.08 . It’s important to note that this compound is part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of “3-(1H-1,2,4-Triazol-1-yl)propan-1-amine dihydrochloride” can be represented by the SMILES stringNCCCN1C=NC=N1.[H]Cl.[H]Cl . This indicates that the compound contains a triazole ring attached to a propylamine group, and it forms a salt with two chloride ions. Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(1H-1,2,4-Triazol-1-yl)propan-1-amine dihydrochloride” are not fully detailed in the available resources. It is known to be a solid .Scientific Research Applications
Application 1: Anticancer Agents
- Specific Scientific Field: Medicinal Chemistry / Oncology
- Summary of the Application: The compound has been used in the synthesis of novel 1,2,4-triazole derivatives, which have shown promising results as anticancer agents .
- Methods of Application or Experimental Procedures: The compound was used in the synthesis of 1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones, 1-(1,3-diphenylpropan-2-yl)-1H-1,2,4-triazole, and 1,4-diphenyl-2-(1H-1,2,4-triazol-1-yl) butane-1,4-diones. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis .
- Results or Outcomes: The synthesized compounds were evaluated against three human cancer cell lines including MCF-7, Hela and A549 using MTT assay. Compounds 7d, 7e, 10a and 10d showed a promising cytotoxic activity lower than 12 μM against Hela cell line .
Application 2: Synthesis of Propanamides
- Specific Scientific Field: Organic Chemistry
- Summary of the Application: The compound “3-(1H-1,2,4-Triazol-1-yl)propan-1-amine dihydrochloride” can be used in the synthesis of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides .
- Methods of Application or Experimental Procedures: Two complementary pathways were proposed and successfully realized in the synthesis of 20 representative examples of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides .
- Results or Outcomes: The successful synthesis of 20 representative examples of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides was achieved .
Application 3: Synthesis of Heterocyclic Compounds
- Specific Scientific Field: Organic Chemistry
- Summary of the Application: The compound “3-(1H-1,2,4-Triazol-1-yl)propan-1-amine dihydrochloride” can be used in the synthesis of various heterocyclic compounds .
- Methods of Application or Experimental Procedures: The compound is used in the synthesis of various heterocyclic compounds, including 1,1’-Carbonyl-di-(1,2,4-triazole), 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole-3-thiol, and 1,2,4-Triazole-3-carboxylic acid .
- Results or Outcomes: The successful synthesis of various heterocyclic compounds was achieved .
properties
IUPAC Name |
3-(1,2,4-triazol-1-yl)propan-1-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4.2ClH/c6-2-1-3-9-5-7-4-8-9;;/h4-5H,1-3,6H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMJQQUUJHMCHAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN(C=N1)CCCN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-1,2,4-Triazol-1-yl)propan-1-amine dihydrochloride | |
CAS RN |
637015-66-8 |
Source
|
| Record name | 3-(1H-1,2,4-triazol-1-yl)propan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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